Cas no 6313-97-9 (1-hexadecyl-3-(4-nitrophenyl)urea)

1-hexadecyl-3-(4-nitrophenyl)urea structure
6313-97-9 structure
Product Name:1-hexadecyl-3-(4-nitrophenyl)urea
CAS No:6313-97-9
MF:C17H18O2
MW:254.323625087738
CID:525403
Update Time:2026-04-29

1-hexadecyl-3-(4-nitrophenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-hexadecyl-3-(4-nitrophenyl)urea
    • AC1L5YF8
    • AC1Q5MFM
    • AG-G-33562
    • AR-1C3378
    • CTK2F8484
    • NSC40598
    • NSC-40598

Computed Properties

  • Exact Mass: 405.29937
  • Monoisotopic Mass: 405.299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 16
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.037
  • Boiling Point: 516.8°C at 760 mmHg
  • Flash Point: 266.4°C
  • Refractive Index: 1.527
  • PSA: 84.27
  • LogP: 8.18470

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